![molecular formula C19H16ClFN2O3 B5849703 N-(3-chloro-4-fluorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide](/img/structure/B5849703.png)
N-(3-chloro-4-fluorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chloro-4-fluorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide, also known as ABT-639, is a potent and selective antagonist of the T-type calcium channels. This molecule has gained significant interest in the scientific community due to its potential therapeutic applications in various diseases, including epilepsy, neuropathic pain, and cancer.
Mechanism of Action
N-(3-chloro-4-fluorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide is a selective antagonist of the T-type calcium channels. T-type calcium channels are low-voltage activated calcium channels that play a crucial role in various physiological processes, including neuronal excitability, neurotransmitter release, and gene expression. This compound binds to the T-type calcium channels and inhibits their activity, leading to a reduction in neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It reduces the frequency and duration of epileptic seizures by inhibiting the activity of T-type calcium channels. In addition, this compound reduces neuropathic pain by inhibiting the release of neurotransmitters such as glutamate and substance P. Furthermore, this compound has been found to induce apoptosis in cancer cells by inhibiting the activity of T-type calcium channels.
Advantages and Limitations for Lab Experiments
N-(3-chloro-4-fluorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide has several advantages for lab experiments. It is a potent and selective antagonist of the T-type calcium channels, making it an ideal tool for studying the role of T-type calcium channels in various physiological and pathological processes. However, this compound has some limitations for lab experiments. It has poor solubility in water, which makes it difficult to administer in vivo. In addition, this compound has a short half-life, which requires frequent dosing in animal models.
Future Directions
N-(3-chloro-4-fluorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide has several potential future directions. One potential direction is the development of more potent and selective T-type calcium channel antagonists based on the structure of this compound. Another potential direction is the investigation of the role of T-type calcium channels in other diseases, such as Parkinson's disease and Alzheimer's disease. Furthermore, the anticancer properties of this compound warrant further investigation for its potential use in cancer therapy.
Synthesis Methods
The synthesis of N-(3-chloro-4-fluorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide involves several steps, starting from commercially available starting materials. The first step involves the preparation of 3-chloro-4-fluoroaniline, which is then reacted with 3,5-dimethyl-4-isoxazolecarboxylic acid to form the intermediate product. The intermediate is then reacted with 4-bromoanisole in the presence of a palladium catalyst to form this compound.
Scientific Research Applications
N-(3-chloro-4-fluorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have potent anticonvulsant effects in animal models of epilepsy. In addition, this compound has been found to be effective in reducing neuropathic pain in animal models. Furthermore, recent studies have suggested that this compound may have anticancer properties by inhibiting the growth of cancer cells.
Properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-3-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClFN2O3/c1-11-16(12(2)26-23-11)10-25-15-5-3-4-13(8-15)19(24)22-14-6-7-18(21)17(20)9-14/h3-9H,10H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZHZNOPCDFDJBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)COC2=CC=CC(=C2)C(=O)NC3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.